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Compound of Interest

Compound Name: 4-Amino-3,5-dimethylphenol

Cat. No.: B131400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-3,5-dimethylphenol, also known as 4-hydroxy-2,6-xylidine, is a versatile aromatic

compound with applications in various fields of organic synthesis.[1][2] Its chemical structure,

featuring a phenol, a primary amine, and two methyl groups, provides multiple reactive sites for

the synthesis of a wide range of derivatives. This document provides detailed application notes

and experimental protocols for the use of 4-Amino-3,5-dimethylphenol as a building block in

the synthesis of dyes and as a potential intermediate for pharmaceutical drug development. Its

role as a major metabolite of the local anesthetic Lidocaine also makes it a compound of

interest in metabolic and toxicological studies.[3][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Amino-3,5-dimethylphenol is
presented in the table below for easy reference.
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Property Value Reference

CAS Number 3096-70-6 [1]

Molecular Formula C₈H₁₁NO [1]

Molecular Weight 137.18 g/mol [4]

Appearance Brown solid [3][6]

Melting Point 163 °C [3]

Boiling Point 296.5 °C at 760 mmHg [3]

Solubility
Soluble in organic solvents like

methanol.
[1][7]

Applications in Organic Synthesis
Intermediate in Dye Synthesis
The presence of an amino group allows 4-Amino-3,5-dimethylphenol to undergo diazotization

followed by coupling reactions to form azo dyes. The hydroxyl and methyl groups on the

aromatic ring can influence the color and properties of the resulting dyes.

Experimental Protocol: Synthesis of a Disperse Azo Dye
This protocol describes a representative synthesis of a disperse azo dye using 4-Amino-3,5-
dimethylphenol as the coupling component. The procedure is adapted from the synthesis of

similar azo dyes.

Step 1: Diazotization of an Aromatic Amine (e.g., Aniline)

In a 100 mL beaker, dissolve 1.0 g of aniline in 20 mL of 3M hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled solution of 0.75 g of sodium nitrite in 5 mL of water. Maintain the

temperature below 5 °C.
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Continue stirring for 15-20 minutes at 0-5 °C to ensure complete diazotization. The resulting

diazonium salt solution should be used immediately in the next step.

Step 2: Coupling Reaction

In a separate 250 mL beaker, dissolve 1.37 g of 4-Amino-3,5-dimethylphenol in 50 mL of a

10% sodium hydroxide solution.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the previously prepared diazonium salt solution to the alkaline solution of 4-
Amino-3,5-dimethylphenol with vigorous stirring.

Maintain the temperature at 0-5 °C and continue stirring for 30-60 minutes. A colored

precipitate of the azo dye will form.

Isolate the dye by vacuum filtration, wash thoroughly with cold water until the filtrate is

neutral, and dry the product in an oven at 60 °C.

Expected Outcome:

The reaction is expected to yield a colored solid. The exact color will depend on the aromatic

amine used for diazotization. The yield and spectroscopic data should be determined for

characterization.

Diagram: Synthesis of a Disperse Azo Dye
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Step 1: Diazotization

Step 2: Coupling

Aniline HCl, NaNO2
0-5 °C

Benzenediazonium
Chloride

Azo Dye
(Colored Precipitate)

Coupling

4-Amino-3,5-dimethylphenol NaOH
0-5 °C

4-Amino-3,5-dimethylphenol

Aromatic Aldehyde

Schiff Base DerivativeEthanol, Acetic Acid (cat.), Reflux
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Step 1: Diazotization

Step 2: Coupling & Reduction

Sodium Sulfanilate

NaNO2, HCl
0-5 °C

Diazonium Salt Solution (A)

Azo Intermediate

Coupling

3,5-Dimethylphenol

NaOH, Ice

Sodium Dithionite
65-75 °C

4-Amino-3,5-dimethylphenol

N-(2,6-dimethylphenyl)hydroxylamine O-Protonation
(H+) Protonated Hydroxylamine - H2O Nitrenium Ion

(Resonance Stabilized) + H2O Wheland-type Intermediate - H+ 4-Amino-3,5-dimethylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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